2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane

• Molecular Formula: C48H80N8
• Molecular Weight: 769.2 g/mol
• IUPAC Name: 2,15,28,41,53,54,55,56-octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane
• InChI: InChI=1S/C48H80N8/c1-2-10-26-18-34-33(17-25(26)9-1)41-49-42(34)54-44-37-21-29-13-5-6-14-30(29)22-38(37)46(51-44)56-48-40-24-32-16-8-7-15-31(32)23-39(40)47(52-48)55-45-36-20-28-12-4-3-11-27(28)19-35(36)43(50-45)53-41/h25-56H,1-24H2
• InChI Key: DOVWSFNVWLFFGL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CC3C(CC2C1)C4NC5C6CC7CCCCC7CC6C(N5)NC8C9CC1CCCCC1CC9C(N8)NC1C2CC5CCCCC5CC2C(N1)NC3N4

Description

2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane is a complex organic compound known for its unique structural properties. This compound is characterized by its intricate polycyclic framework, which includes multiple nitrogen atoms and a large number of carbon atoms. Its structure is highly symmetrical, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane involves multiple steps, each requiring precise control of reaction conditions. The initial step typically involves the formation of the core polycyclic structure through a series of cyclization reactions. These reactions often require the use of strong acids or bases as catalysts and are conducted under high temperatures and pressures to ensure complete cyclization.

Industrial Production Methods

In an industrial setting, the production of this compound is scaled up using continuous flow reactors. These reactors allow for better control of reaction conditions and improve the yield of the desired product. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the compound in its pure form.

Chemical Reactions Analysis

Types of Reactions

2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions typically involve the use of reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, where one or more hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using chlorine or bromine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation typically results in the formation of carboxylic acids, while reduction can yield alcohols or amines.

Scientific Research Applications

2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane has a wide range of applications in scientific research:

Chemistry: It is used as a model compound to study the behavior of polycyclic structures and their reactivity.

Biology: The compound’s unique structure makes it a potential candidate for studying molecular interactions and binding affinities.

Medicine: Research is ongoing to explore its potential as a drug delivery agent due to its ability to encapsulate other molecules.

Industry: It is used in the development of advanced materials, such as high-strength polymers and nanomaterials.

Mechanism of Action

The mechanism by which 2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane exerts its effects is primarily through its ability to interact with other molecules. Its polycyclic structure allows it to form stable complexes with various substrates, influencing their reactivity and stability. The molecular targets and pathways involved depend on the specific application and the nature of the interacting molecules.

Comparison with Similar Compounds

Similar Compounds

5,9,14,18,23,27,32,36-Octabutoxy-2,3-naphthalocyanine: This compound shares a similar polycyclic structure but differs in the presence of butoxy groups.

• 53,55-dimethyl-2,15,28,41,53,54,55,56-octaazatridecacyclo[40.10.1.1^{3,14}.1{16,27}.1^{29,40}.0{4,13}.0^{6,11}.0{17,26}.0^{19,24}.0{30,39}.0^{32,37}.0{43,52}.0 : Another related compound with a similar core structure but different substituents.

Uniqueness

What sets 2,15,28,41,53,54,55,56-Octazatridecacyclo[40.10.1.13,14.116,27.129,40.04,13.06,11.017,26.019,24.030,39.032,37.043,52.045,50]hexapentacontane apart is its highly symmetrical and intricate polycyclic framework, which provides unique reactivity and stability properties not found in other similar compounds.